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Compound of Interest

Compound Name: Tmv-IN-14

Cat. No.: B15606843 Get Quote

This guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and biological characteristics of the Tobacco Mosaic Virus (TMV). The information is

intended for researchers, scientists, and drug development professionals interested in virology,

nanotechnology, and biomaterials.

Physicochemical Properties
Tobacco Mosaic Virus is a well-characterized, rod-shaped plant virus. Its stability and self-

assembling nature have made it a subject of extensive research.[1]
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Property Value Reference

Morphology Rod-shaped, helical symmetry [2][3]

Size
~300 nm in length, ~18 nm in

diameter
[4][5]

Molecular Weight 39 x 10^6 Daltons [2]

Sedimentation Coefficient 194 S

Isoelectric Point pH 3.5

Thermal Inactivation Point

(TIP)
85-88 °C [1]

Dilution End Point (DEP) 1 x 10^-7 [1]

Longevity in vitro 30 days at 25°C [1]

Chemical Structure and Composition
TMV is a ribonucleoprotein complex composed of a single-stranded RNA genome enclosed

within a protein capsid.[3]
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Component Description Reference

Genome
Single-stranded, positive-

sense RNA
[4]

Genome Size 6,395 - 6,500 nucleotides [2][4]

Capsid
Composed of 2,130 identical

coat protein subunits
[3][4][6]

Coat Protein (CP) Subunit 158 amino acids [2][6]

CP Subunit Molecular Weight ~17,500 Daltons [2]

Structure

Right-handed helical structure

with 16.3 protein subunits per

turn

[4][6]

Central Core
Hollow core with a diameter of

~4 nm
[2]

RNA Location
Coiled within the capsid at a

radius of 4 nm
[7]

Genomic Organization
The TMV genome is a single-stranded RNA molecule that encodes for at least four proteins.

The 5' end is capped with a methylated nucleotide, and the 3' end has a tRNA-like structure.[4]
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Gene (Open Reading
Frame - ORF)

Encoded Protein Function

ORF 1

126 kDa protein (with

methyltransferase and

helicase domains)

Part of the viral replicase

complex

ORF 2 (via readthrough of

ORF 1)

183 kDa protein (RNA-

dependent RNA polymerase)
Viral replication

ORF 3
30 kDa Movement Protein

(MP)

Facilitates cell-to-cell spread

through plasmodesmata

ORF 4 17.5 kDa Coat Protein (CP)

Forms the viral capsid and is

involved in long-distance

movement

Experimental Protocols
Virus Propagation and Purification:

A common method for propagating TMV involves the mechanical inoculation of host plants,

such as Nicotiana benthamiana.[8]

Inoculation: The leaves of a healthy host plant are dusted with an abrasive (e.g.,

carborundum) and then gently rubbed with a solution containing purified TMV or sap from an

infected plant.

Incubation: Plants are maintained in a controlled environment (greenhouse) to allow for viral

replication and spread.

Harvesting: After a set period, typically 2-4 weeks, the infected leaf tissue is harvested.

Purification: The harvested tissue is homogenized in a buffer solution. The virus particles are

then purified through a series of centrifugation and precipitation steps, often involving

polyethylene glycol (PEG) precipitation.

Characterization: The concentration and purity of the final TMV preparation can be

determined by UV-Vis spectrophotometry, with an absorbance maximum at 260 nm.[8]
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Signaling and Replication Pathway
The replication of TMV occurs in the cytoplasm of the host cell and involves the translation of

viral proteins and the replication of the viral RNA genome.
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Systemic Infection
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Caption: Overview of the Tobacco Mosaic Virus replication cycle within a host plant cell.

Experimental Workflow: Virus Purification
The following diagram illustrates a typical workflow for the purification of TMV from infected

plant material.
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Caption: A generalized workflow for the purification of Tobacco Mosaic Virus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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